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Compound of Interest

Compound Name: 4-Hydroxy biphenyl-d5

Cat. No.: B12398755

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for the isotopically labeled compound, 4-Hydroxy
biphenyl-d5. This internal standard is crucial for accurate quantification in analytical and

pharmacokinetic studies.

Compound Information
4-Hydroxy biphenyl-d5 is a deuterium-labeled analog of 4-hydroxybiphenyl. It is primarily

utilized as an internal standard in analytical methodologies, such as mass spectrometry and

liquid chromatography, to ensure precise quantification of biphenyl and its metabolites in

biological samples.[1][2]

Table 1: General Information
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Parameter Value

Compound Name 4-Hydroxy biphenyl-d5

CAS Number 1126389-67-0[1][3][4]

Molecular Formula C₁₂H₅D₅O[3]

Molecular Weight 175.24 g/mol [3][4]

Synonyms [1,1′-biphenyl]-4-ol-d5[1]

Physicochemical Properties
The physical and chemical characteristics of 4-Hydroxy biphenyl-d5 are essential for its

proper handling, storage, and use in experimental settings. While specific experimental data for

the deuterated compound is not publicly available, the properties of its non-deuterated analog

provide a reliable reference.

Table 2: Physicochemical Data

Property
Specification (based on 4-
Hydroxybiphenyl)

Appearance White to tan powder or flakes[5][6]

Melting Point 164-166 °C[6][7]

Boiling Point 305-308 °C[7]

Solubility Soluble in oxygenated solvents[5]

Analytical Data
A Certificate of Analysis for a reference standard like 4-Hydroxy biphenyl-d5 would typically

include the following analytical data to confirm its identity, purity, and isotopic enrichment.

Table 3: Purity and Isotopic Enrichment
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Analysis Method Result

Chemical Purity HPLC, GC-MS ≥98%

Isotopic Enrichment Mass Spectrometry ≥99 atom % D

Residual Solvents GC-HS Conforms to specification

Elemental Analysis Combustion Analysis Conforms to theoretical values

Water Content Karl Fischer Titration ≤0.5%

Experimental Protocols
The following are detailed methodologies for the key experiments typically cited in a CoA for 4-
Hydroxy biphenyl-d5.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Procedure: A solution of 4-Hydroxy biphenyl-d5 is prepared in the mobile phase and

injected into the HPLC system. The retention time and peak area are recorded to determine

the purity of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identity and Purity

Instrumentation: A GC system coupled with a mass spectrometer.
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Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium.

Injection Mode: Splitless.

Temperature Program: An initial temperature of 100°C, ramped to 280°C.

Mass Spectrometry: Electron Ionization (EI) at 70 eV.

Procedure: The sample is injected into the GC, where it is vaporized and separated based

on its boiling point and interaction with the column. The separated components then enter

the mass spectrometer, where they are ionized and fragmented. The resulting mass

spectrum provides a unique fragmentation pattern that confirms the identity and purity of the

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated solvent such as DMSO-d₆ or Chloroform-d.

Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

Procedure: A small amount of the sample is dissolved in the deuterated solvent and placed

in the NMR spectrometer. The resulting spectra provide detailed information about the

molecular structure, confirming the positions of the deuterium atoms.

Visualizations
Certification Workflow
The following diagram illustrates the typical workflow for the certification of a chemical

reference standard like 4-Hydroxy biphenyl-d5.
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Figure 1: Certification Workflow for 4-Hydroxy biphenyl-d5
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Caption: Certification Workflow for 4-Hydroxy biphenyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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